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Compound of Interest

Compound Name: SCH-451659

Cat. No.: B15578850 Get Quote

For Immediate Reference by Laboratory and Drug Development Professionals

The proper disposal of the investigational compound SCH-451659, also known as Mivavotinib

or TAK-659, a potent dual inhibitor of spleen tyrosine kinase (SYK) and FMS-like tyrosine

kinase 3 (FLT3), is critical for ensuring laboratory safety and environmental protection.[1][2][3]

As a standard practice for investigational drugs and tyrosine kinase inhibitors, SCH-451659
should be managed as hazardous chemical waste. This guide provides detailed, step-by-step

procedures for its safe handling and disposal.

Hazard and Safety Overview
While a specific Safety Data Sheet (SDS) for SCH-451659 (TAK-659) is not publicly available,

general safety data for similar tyrosine kinase inhibitors indicate that these compounds may be

toxic if swallowed and may have the potential to cause genetic defects. Therefore, stringent

adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) Requirements:
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Equipment Specification

Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

Respiratory
Use in a well-ventilated area. A fume hood is

recommended for handling powders.

Step-by-Step Disposal Protocol
The disposal of SCH-451659 and all contaminated materials must be handled through an

approved hazardous waste program. At no point should this compound or its waste be

disposed of in regular trash or poured down the drain.[4][5]

1. Waste Segregation:

Solid Waste: Collect unused or expired SCH-451659 powder in its original container or a

clearly labeled, sealed waste container.

Liquid Waste: Solutions containing SCH-451659 (e.g., in DMSO) must be collected in a

designated, leak-proof hazardous waste container for organic solvents.

Contaminated Labware: All disposable items that have come into contact with SCH-451659,

such as pipette tips, tubes, and gloves, must be placed in a designated hazardous waste

container.

2. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("SCH-451659" or "Mivavotinib (TAK-659)"), and the primary solvent if applicable (e.g.,

DMSO).

Store waste containers in a designated, secure satellite accumulation area away from

incompatible materials.

3. Spill Management:
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For Powder Spills:

Avoid generating dust.

Gently cover the spill with an absorbent material (e.g., vermiculite or sand).

Carefully sweep the material into a designated hazardous waste container.

Decontaminate the area with an appropriate solvent (e.g., 70% ethanol), and dispose of

cleaning materials as hazardous waste.

For Liquid Spills:

Absorb the spill with an inert, non-combustible material.

Collect the absorbed material into a suitable container for hazardous waste.

Decontaminate the spill area with a suitable solvent, and dispose of cleaning materials as

hazardous waste.

4. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

All investigational drug waste must be destroyed in accordance with federal, state, and local

regulations, typically via incineration.[4][6]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of SCH-451659.
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Figure 1. Disposal Workflow for SCH-451659 (TAK-659)
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Caption: Disposal Workflow for SCH-451659 (TAK-659).

This guide is intended to provide essential, immediate safety and logistical information. Always

consult your institution's specific waste disposal protocols and your EHS department for

guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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